Cas no 2034597-42-5 (N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 2034597-42-5
• MF: C₉H₁₂N₈O₂
• MW: 264.243979454041
• CID: 6440263
• PubChem ID: 168001288
• Update Time: 2025-11-01

N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-1,2,3-triazole-5-carboxamide
• 2034597-42-5

• Inchi： 1S/C9H12N8O2/c18-8(5-3-12-16-13-5)11-4-6-14-15-7-9(19)10-1-2-17(6)7/h1-2,5,12-13,16H,3-4H2,(H,10,19)(H,11,18)
• InChI Key： CEQUEYROEVJBAM-UHFFFAOYSA-N
• SMILES： O=C(C1CNNN1)NCC1=NN=C2C(NC=CN12)=O

Computed Properties

• Exact Mass: 264.10832166g/mol
• Monoisotopic Mass: 264.10832166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 125Ų

Additional information on N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-1,2,3-triazole-5-carboxamide

N-{[8-Hydroxy-1,2,4-Triazolo[4,3-a]pyrazin-3-yl]methyl}-1H-1,2,3-Triazole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034597-42-5, known as N-{[8-hydroxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl]methyl}-1H-1,2,3-triazole-5-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into its chemical structure, synthesis methods, properties, and the latest research findings.

CAS No. 2034597-42-5 represents a specific identifier for this compound within the chemical registry system. The name N-{[8-hydroxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl]methyl}-1H-1,2,3-triazole-5-carboxamide highlights its structural components: a triazolo-pyrazine ring system with a hydroxyl group at position 8 and a carboxamide group attached via a methylene bridge to the triazole ring. This intricate structure contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolo-pyrazine ring system followed by functionalization with the carboxamide group. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex heterocyclic systems. For instance, researchers have employed microwave-assisted synthesis and catalytic coupling reactions to streamline the production process while maintaining high yields and purity.

One of the most promising applications of N-{[8-hydroxy...carboxamide} lies in its potential as a lead compound for drug discovery. The presence of multiple heteroatoms in its structure makes it an attractive candidate for targeting various biological pathways. Recent studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, its hydroxyl group provides opportunities for further functionalization to enhance bioavailability and efficacy.

In terms of physical properties, this compound exhibits good solubility in polar solvents due to the presence of hydrogen-bonding groups such as the hydroxyl and amide functionalities. Its thermal stability is also noteworthy; it can withstand elevated temperatures without significant decomposition, making it suitable for various industrial applications.

From a materials science perspective, N-{[8-hydroxy...carboxamide} has shown potential as a building block for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

Recent research has also explored the electrochemical properties of this compound. Studies have revealed that it can act as an effective redox-active material in organic electronics. This property opens up new avenues for its use in flexible electronics and energy storage devices such as supercapacitors.

In conclusion, N-{[8-hydroxy...carboxamide} (CAS No. 2034597-42-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research into drug development and advanced materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.